Cyclohexyl 2-(5-amino-4H-1,2,4-triazol-3-ylthio)acetate
Cyclohexyl 2-(5-amino-4H-1,2,4-triazol-3-ylthio)acetate
Brand Name:
Vulcanchem
CAS No.:
692749-91-0
VCID:
VC0349478
InChI:
InChI=1S/C10H16N4O2S/c11-9-12-10(14-13-9)17-6-8(15)16-7-4-2-1-3-5-7/h7H,1-6H2,(H3,11,12,13,14)
SMILES:
C1CCC(CC1)OC(=O)CSC2=NNC(=N2)N
Molecular Formula:
C10H16N4O2S
Molecular Weight:
256.33g/mol
Cyclohexyl 2-(5-amino-4H-1,2,4-triazol-3-ylthio)acetate
CAS No.: 692749-91-0
Main Products
VCID: VC0349478
Molecular Formula: C10H16N4O2S
Molecular Weight: 256.33g/mol
CAS No. | 692749-91-0 |
---|---|
Product Name | Cyclohexyl 2-(5-amino-4H-1,2,4-triazol-3-ylthio)acetate |
Molecular Formula | C10H16N4O2S |
Molecular Weight | 256.33g/mol |
IUPAC Name | cyclohexyl 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate |
Standard InChI | InChI=1S/C10H16N4O2S/c11-9-12-10(14-13-9)17-6-8(15)16-7-4-2-1-3-5-7/h7H,1-6H2,(H3,11,12,13,14) |
Standard InChIKey | FMYYSFCYXAUBKH-UHFFFAOYSA-N |
SMILES | C1CCC(CC1)OC(=O)CSC2=NNC(=N2)N |
Canonical SMILES | C1CCC(CC1)OC(=O)CSC2=NNC(=N2)N |
PubChem Compound | 732062 |
Last Modified | Nov 11 2021 |
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